Cas no 61555-18-8 (Fluphenazine Decanoate)

• Product Name: Fluphenazine Decanoate
• CAS No: 61555-18-8
• MF: C₃₄H₄₈F₃N₃O₂S
• MW: 619.824038505554
• CID: 2843755
• Update Time: 2025-10-29

Fluphenazine Decanoate Chemical and Physical Properties

Names and Identifiers

• Fluphenazine dodecanoate
• 337ZB32UPB
• Fluphenazine Decanoate EP Impurity G
• Q27256240
• Fluphenazine Decanoate

• Inchi： 1S/C34H48F3N3O2S/c1-2-3-4-5-6-7-8-9-10-16-33(41)42-26-25-39-23-21-38(22-24-39)19-13-20-40-29-14-11-12-15-31(29)43-32-18-17-28(27-30(32)40)34(35,36)37/h11-12,14-15,17-18,27H,2-10,13,16,19-26H2,1H3
• InChI Key： VOHNONUKHXVJJN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=C(C(F)(F)F)C=CC1=2)CCCN1CCN(CCOC(CCCCCCCCCCC)=O)CC1

Computed Properties

• Exact Mass: 619.34193344 g/mol
• Monoisotopic Mass: 619.34193344 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 18
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 61.3
• Molecular Weight: 619.8

Additional information on Fluphenazine Decanoate

Introduction to Fluphenazine Decanoate (CAS No. 61555-18-8)

Fluphenazine Decanoate, a derivative of the well-known antipsychotic compound fluphenazine, is a significant pharmaceutical agent used in the treatment of various neuropsychiatric disorders. The compound is characterized by its chemical structure, which includes a decanoate ester group, enhancing its pharmacokinetic properties. This introduction delves into the compound's chemical properties, mechanism of action, therapeutic applications, and recent research advancements.

The chemical formula for Fluphenazine Decanoate is C₂₈H₃₃ClF₂N₂·C₁₀H₂₁O₄. The presence of the decanoate ester moiety influences the compound's solubility and metabolic stability, making it a suitable candidate for depot injections. This formulation allows for sustained release of the active ingredient, fluphenazine, over an extended period, typically ranging from weeks to months. Such long-acting formulations are particularly advantageous in managing chronic psychiatric conditions where patient compliance is often challenging.

Fluphenazine Decanoate belongs to the phenothiazine class of antipsychotics. Phenothiazines are known for their potent dopamine D₂ receptor antagonism, which underpins their primary mechanism of action in treating psychotic symptoms such as hallucinations and delusions. The decanoate ester modification enhances the bioavailability and prolongs the duration of action compared to its free base form, fluphenazine. This modification is particularly beneficial in clinical settings where frequent dosing can be a burden for patients.

The therapeutic applications of Fluphenazine Decanoate are primarily focused on the management of schizophrenia and other psychotic disorders. It is also used in the treatment of severe behavioral disturbances associated with dementia, including agitation and aggression. The long-acting nature of this compound makes it particularly useful in outpatient settings where continuous medication adherence is crucial.

Recent research has explored the potential of Fluphenazine Decanoate in combination therapies with other antipsychotics or adjunctive treatments. Studies have indicated that combining Fluphenazine Decanoate with atypical antipsychotics may enhance therapeutic outcomes while minimizing side effects. Additionally, research into novel delivery systems has opened up avenues for even more efficient and patient-friendly formulations.

The pharmacological profile of Fluphenazine Decanoate includes several key characteristics that influence its clinical use. Its high affinity for D₂ receptors contributes to its antipsychotic effects, while its interaction with other neurotransmitter systems such as serotonin (5-HT²A receptors) and histamine (H₁ receptors) explains some of its side effect profile. Common side effects include sedation, weight gain, and extrapyramidal symptoms (EPS), although these can often be managed with dose adjustments or additional medications.

Advances in neuroimaging techniques have provided valuable insights into how Fluphenazine Decanoate affects brain circuits involved in psychosis. Functional MRI studies have shown that this compound modulates activity in regions such as the prefrontal cortex and amygdala, which are critical in regulating mood and cognition. These findings not only reinforce the understanding of its mechanism of action but also highlight potential areas for future research into optimizing treatment strategies.

The development of new formulations and delivery methods for Fluphenazine Decanoate continues to be an area of active investigation. Nanoparticle-based drug delivery systems have shown promise in improving bioavailability and reducing local irritation at injection sites. Furthermore, research into targetedrelease mechanisms could lead to even more personalized treatment options tailored to individual patient needs.

Ethical considerations and patient safety are paramount in the use of Fluphenazine Decanoate. Long-acting antipsychotic formulations require careful monitoring to ensure they do not inadvertently lead to increased risks of metabolic syndrome or other long-term health issues. Healthcare providers must weigh the benefits against potential risks and ensure that patients are fully informed about their treatment options.

The role of Fluphenazine Decanoate in global mental health initiatives cannot be overstated. In regions where access to psychiatric care is limited, long-acting injectable antipsychotics like Fluphenazine Decanoate play a crucial role in maintaining stable treatment regimens for patients with severe mental illnesses. Efforts to improve access to these medications are essential in reducing the global burden of psychosis and related disorders.